Cas no 1804694-63-0 (2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine
• CAS No: 1804694-63-0
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4811711
• Update Time: 2025-06-12

2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-5-4(11)3(6(8)9)2(10)1-12-5/h1,6H,10-11H2
• InChI Key： WBNIBWSEMKHEDB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C(=CN=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine

Introduction to 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine (CAS No. 1804694-63-0)

2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804694-63-0, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile biological activities and synthetic potential. The presence of multiple functional groups—bromo, amino, and difluoromethyl—makes it a valuable precursor for the development of novel molecules with tailored properties.

The bromo substituent at the 2-position enhances the reactivity of the pyridine ring, facilitating further modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This feature is particularly useful in constructing complex molecular frameworks, enabling the synthesis of intricate pharmacophores. Additionally, the 3,5-diamino groups introduce basicity and potential hydrogen bonding capabilities, which are critical for interactions with biological targets. The 4-(difluoromethyl) moiety is noteworthy for its ability to modulate metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug efficacy and pharmacokinetic profiles. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance lipophilicity and resistance to enzymatic degradation. In clinical trials, molecules incorporating this moiety have demonstrated improved bioavailability and prolonged half-life, making them attractive candidates for therapeutic applications. For instance, studies have shown that fluorinated pyridines can act as potent inhibitors of enzymes involved in cancer metabolism, offering promising avenues for targeted therapy.

The 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine intermediate has been employed in several high-profile drug discovery programs aimed at addressing unmet medical needs. Researchers have leveraged its structural features to develop inhibitors of kinases and other enzyme targets implicated in inflammatory diseases and neurodegenerative disorders. The bromo group serves as a handle for introducing additional functional diversity through palladium-catalyzed reactions, while the amino groups provide opportunities for further derivatization via condensation or acylation reactions.

In agrochemical research, this compound has found utility in the synthesis of novel pesticides with enhanced selectivity and reduced environmental impact. The combination of bromo and difluoromethyl substituents allows for the creation of molecules that disrupt essential metabolic pathways in pests while minimizing toxicity to non-target organisms. Preliminary studies indicate that derivatives of 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine exhibit potent activity against resistant strains of weeds and insects, underscoring its potential as a lead compound for next-generation crop protection agents.

The synthesis of 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at the 2-position followed by selective amination at the 3 and 5 positions. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions involving fluorinated reagents. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for downstream applications.

The chemical properties of this compound make it particularly amenable to structural diversification through combinatorial chemistry approaches. By systematically varying substituents on the pyridine core or introducing additional functional groups at different positions, researchers can generate libraries of derivatives with distinct biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying hit compounds for further optimization.

From a computational chemistry perspective, 2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine serves as an excellent scaffold for molecular modeling studies. Its well-defined three-dimensional structure allows researchers to predict binding modes with biological targets using computational methods such as molecular dynamics simulations and docking algorithms. These predictions guide experimental efforts by highlighting key interactions between the compound and its intended receptors or enzymes.

The growing interest in green chemistry principles has also influenced how this intermediate is produced and utilized. Efforts are underway to develop more sustainable synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic processes that employ recyclable ligands or photochemical activation have been explored as alternatives to traditional thermal methods.

In conclusion,2-Bromo-3,5-diamino-4-(difluoromethyl)pyridine (CAS No. 1804694-63-0) represents a cornerstone molecule in contemporary chemical research with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic manipulations while offering opportunities to develop innovative therapeutics targeting critical disease pathways. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.